N-Benzyl-N-cyclopropyloxirane-2-carboxamide
Overview
Description
N-Benzyl-N-cyclopropyloxirane-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its unique chemical structure and properties make it an attractive candidate for use in research and development.
Mechanism Of Action
The mechanism of action of N-Benzyl-N-cyclopropyloxirane-2-carboxamide is not fully understood. However, it is believed to act by inhibiting the growth and proliferation of cancer cells and bacteria through the disruption of cellular processes.
Biochemical And Physiological Effects
N-Benzyl-N-cyclopropyloxirane-2-carboxamide has been found to have a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the activity of certain enzymes involved in bacterial cell wall synthesis, and disrupt the function of bacterial membranes.
Advantages And Limitations For Lab Experiments
One of the main advantages of N-Benzyl-N-cyclopropyloxirane-2-carboxamide is its broad spectrum of activity against both cancer cells and bacteria. Additionally, it has been found to exhibit low toxicity in animal studies, making it a potentially safe candidate for use in humans. However, one of the main limitations of this compound is its low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for research on N-Benzyl-N-cyclopropyloxirane-2-carboxamide. One area of interest is the development of new formulations or delivery methods to improve the solubility and effectiveness of this compound. Additionally, further studies are needed to fully understand the mechanism of action and potential therapeutic applications of this compound. Finally, there is a need for more research on the safety and toxicity of N-Benzyl-N-cyclopropyloxirane-2-carboxamide in humans.
Synthesis Methods
The synthesis of N-Benzyl-N-cyclopropyloxirane-2-carboxamide involves the reaction of N-benzylcarboxamide with cyclopropylmethyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified through column chromatography.
Scientific Research Applications
N-Benzyl-N-cyclopropyloxirane-2-carboxamide has been studied extensively for its potential applications in various scientific fields. It has been shown to exhibit antitumor activity, making it a promising candidate for use in cancer research. Additionally, it has been found to have antimicrobial properties, making it a potential candidate for use in the development of new antibiotics.
properties
IUPAC Name |
N-benzyl-N-cyclopropyloxirane-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO2/c15-13(12-9-16-12)14(11-6-7-11)8-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UWLMPGCMRUMZAM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N(CC2=CC=CC=C2)C(=O)C3CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Benzyl-N-cyclopropyloxirane-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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